Toluene-4-sulfonic acid2-[4-(tert-butyl-dimethyl-silanyloxy)-7a-methyl-octahydro-inden-1-yl]-propyl

• IUPAC Name: [(2R)-2-[(4R,7aS)-4-[tert-butyl(dimethyl)silyl]oxy-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-1-yl]propyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C26H44O4SSi/c1-19-11-13-21(14-12-19)31(27,28)29-18-20(2)22-15-16-23-24(10-9-17-26(22,23)6)30-32(7,8)25(3,4)5/h11-14,20,22-24H,9-10,15-18H2,1-8H3/t20-,22?,23?,24+,26-/m0/s1
• InChI Key: YPZVZHFTOWMQHV-SBSOSJGXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC(C)C2CCC3C2(CCCC3O[Si](C)(C)C(C)(C)C)C
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC[C@H](C)C2CCC3[C@]2(CCC[C@H]3O[Si](C)(C)C(C)(C)C)C
• Molecular Formula: C26H44O4SSi
• Molecular Weight: 480.8 g/mol

Description

Synthesis Analysis

Synthesis processes for related compounds often involve intricate steps to ensure the incorporation of specific functional groups while maintaining the desired molecular framework. For example, in the synthesis of benzyl 2-{[2-(tert-butoxycarbonylamino)-4-methylpentanoyl]methylamino}-4-methylpentanoate, a dipeptide derivative, condensation reactions are employed under controlled conditions to achieve the desired product (Xiao‐Jian Liao et al., 2007). Similarly, intricate synthesis methods are likely required for the compound , involving steps to protect and deprotect functional groups at various stages.

Molecular Structure Analysis

Molecular structure analysis of compounds within this chemical class reveals insights into their physical and chemical behavior. The study of related sulfonic acids, such as 4-aminotoluene-3-sulfonic acid, shows how molecular packing and hydrogen bonding can influence the compound's properties (M. A. Leonard & P. J. Squattrito, 1997). Such analysis is crucial for understanding the interactions and reactivity of “Toluene-4-sulfonic acid2-[4-(tert-butyl-dimethyl-silanyloxy)-7a-methyl-octahydro-inden-1-yl]-propyl”.

Chemical Reactions and Properties

The reactivity and properties of sulfonic acid derivatives are significantly influenced by their functional groups and molecular structure. For instance, sulfonation reactions, as studied in various compounds, showcase the versatility of sulfonic acid derivatives in synthesizing multifunctional molecules (P. Auvray, P. Knochel, & J. Normant, 1985). These reactions often involve electrophiles and nucleophiles, leading to complex derivatives with unique chemical properties.

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystalline structure, are determined by their molecular architecture. Studies on similar compounds, like the crystal structure of cis-4-tert-butylcyclohexyl p-toluene sulfonate, provide insight into how structural elements affect these physical properties (P. L. Johnson et al., 1972).

Scientific Research Applications

Microbial Degradation of Polyfluoroalkyl Chemicals

Research on the microbial degradation of polyfluoroalkyl chemicals, including sulfonic acids, provides insights into environmental biodegradability and the fate of complex organic compounds. Liu and Avendaño (2013) review the degradation of non-fluorinated functionalities, polyfluoroalkyl, and perfluoroalkyl moieties, leading to the formation of perfluoroalkyl carboxylic and sulfonic acids. This research is crucial for evaluating the environmental impact and degradation pathways of complex chemicals, potentially including the compound of interest (Liu & Avendaño, 2013).

Analysis of Antioxidant Activity

Understanding the antioxidant activity of compounds is critical in various fields, including food engineering, medicine, and pharmacy. Munteanu and Apetrei (2021) provide a critical overview of tests used to determine antioxidant activity, which may be applicable in analyzing the biochemical or pharmacological properties of complex organic compounds, such as the one mentioned (Munteanu & Apetrei, 2021).

Control and Analysis of Alkyl Esters of Alkyl and Aryl Sulfonic Acids

The control and analysis of alkyl esters of alkyl and aryl sulfonic acids in pharmaceuticals is an area of concern due to potential genotoxic impurities. Elder, Teasdale, and Lipczynski (2008) review the evolution of analytical methodologies and the challenges in developing robust methods for the trace determination of sulfonate esters. This research is pertinent to the synthesis and quality control of complex sulfonic acid derivatives used in pharmaceuticals (Elder, Teasdale, & Lipczynski, 2008).

Decomposition of Methyl Tert-Butyl Ether

The decomposition of methyl tert-butyl ether (MTBE) in a cold plasma reactor by adding hydrogen, as studied by Hsieh et al. (2011), showcases advanced methods for the decomposition of complex organic compounds. Such methodologies could be relevant for the environmental management or synthetic modification of the compound (Hsieh et al., 2011).

Sulfamic Acid as an Environment-friendly Alternative

Verma and Quraishi (2022) highlight sulfamic acid as an environmentally friendly alternative for industrial cleaning and corrosion inhibition. This review underscores the importance of selecting appropriate chemicals for industrial applications, potentially including the synthesis or processing of complex sulfonic acid derivatives (Verma & Quraishi, 2022).

Safety and Hazards

The compound is available for research use only. Specific safety and hazard information is not provided in the available resources.